6-[5-(1,3-Benzothiazol-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-dimethylpyrimidine-2,4-dione

• IUPAC Name: 6-[5-(1,3-benzothiazol-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-dimethylpyrimidine-2,4-dione
• InChI: InChI=1S/C19H21N5O2S/c1-21-16(7-17(25)22(2)19(21)26)23-8-12-10-24(11-13(12)9-23)18-20-14-5-3-4-6-15(14)27-18/h3-7,12-13H,8-11H2,1-2H3
• InChI Key: JKONBRQQARJVDY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=O)N(C1=O)C)N2CC3CN(CC3C2)C4=NC5=CC=CC=C5S4
• Molecular Formula: C19H21N5O2S
• Molecular Weight: 383.5 g/mol
• CAS No.: 2415555-56-3

Description

The compound is a complex organic molecule that contains several functional groups, including a benzothiazole ring, a pyrrole ring, and a pyrimidine ring. These types of compounds are often found in pharmaceuticals and other biologically active substances.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques such as NMR, IR, and MS. For example, the presence of a benzothiazole ring can often be confirmed by characteristic peaks in the NMR and IR spectra.

Chemical Reactions Analysis

The reactivity of a compound is determined by its functional groups. Benzothiazoles, for example, are known to participate in a variety of chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its structure. For example, the presence of polar functional groups can affect the compound’s solubility and boiling point.

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Some benzothiazole derivatives have been found to have anti-inflammatory and analgesic activities.

Safety and Hazards

The safety and hazards of a compound depend on its structure and biological activity. Some benzothiazole derivatives have been found to have low ulcerogenic and irritative action on the gastrointestinal mucosa.

Future Directions

The future research directions for a compound depend on its biological activity and potential applications. For example, benzothiazole derivatives with promising biological activity could be further optimized to improve their potency and selectivity.